Cas no 1354962-10-9 (3-(Aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride)

• Product Name: 3-(Aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride
• CAS No: 1354962-10-9
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD20731236
• CID: 4778107
• PubChem ID: 56828135
• Update Time: 2025-05-22

3-(Aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride
• 3-(Aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride

• MDL： MFCD20731236
• Inchi： 1S/C10H12N2O.ClH/c11-6-8-5-7-3-1-2-4-9(7)12-10(8)13;/h1-4,8H,5-6,11H2,(H,12,13);1H
• InChI Key： FYRQWEIHZNXMME-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(CN)CC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-(Aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride

Introduction to 3-(Aminomethyl)-1,2,3,4-Tetrahydroquinolin-2-One Hydrochloride (CAS No. 1354962-10-9)

The compound 3-(Aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride (CAS No. 1354962-10-9) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their versatile applications in drug design and development. The tetrahydroquinoline framework provides a rigid and aromatic structure that can be further modified to enhance its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of tetrahydroquinoline derivatives in targeting various therapeutic areas, including central nervous system disorders, cancer, and inflammation. The presence of an aminomethyl group in this compound introduces additional functional diversity, enabling it to participate in various biochemical reactions and interactions. This makes it a valuable starting material for the synthesis of more complex molecules with enhanced biological activity.

The synthesis of 3-(Aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride involves a series of well-established organic reactions. Starting from quinoline derivatives, chemists employ reduction techniques to achieve the tetrahydro form. The introduction of the aminomethyl group is typically carried out through alkylation or reductive amination methods. The hydrochloride salt form ensures stability and solubility properties that are critical for its application in pharmaceutical formulations.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Researchers have explored its ability to modulate neurotransmitter systems, making it a candidate for treating conditions such as depression and anxiety. Additionally, its role in inhibiting certain enzymes associated with neurodegenerative diseases has been a focal point in recent investigations.

Another area where this compound has shown potential is in the field of medicinal chemistry. Its structure allows for easy modification to introduce bioisosteric replacements or improve pharmacokinetic profiles. For instance, substituting the aminomethyl group with other functional groups can lead to derivatives with enhanced selectivity and reduced toxicity.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity. This insight has guided researchers in designing more effective drug candidates based on this scaffold.

In conclusion, 3-(Aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride (CAS No. 1354962-10-9) stands out as a versatile and valuable molecule in contemporary chemical research. Its unique structure and functional groups make it an ideal candidate for exploring new therapeutic avenues and advancing drug discovery efforts.